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Compound of Interest

Compound Name: Pentadecylamine

Cat. No.: B1195383

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
pentadecylamine as a reagent in organic synthesis. Pentadecylamine, a long-chain primary
aliphatic amine, is a versatile building block for the introduction of a fifteen-carbon lipophilic tail
into molecules. This feature is particularly useful in drug development for modulating the
pharmacokinetic and pharmacodynamic properties of active pharmaceutical ingredients.

Properties of Pentadecylamine

Before its application in synthesis, it is crucial to understand the physical and chemical
properties of pentadecylamine.
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Property Value Reference
Chemical Formula CisHssN [1112][3]
Molecular Weight 227.43 g/mol [2][4]

Colorless to pale yellow liquid
Appearance ) [1][5]
or solid flakes

Odor Strong, fishy [1]
Boiling Point 299-301 °C [6]
Melting Point 35-37 °C [6]

N Soluble in organic solvents,
Solubility o o [1]
limited solubility in water

CAS Number 2570-26-5 [1][2]13]

Applications in Organic Synthesis

Pentadecylamine serves as a versatile nucleophile in a variety of organic reactions, primarily
in the formation of amides and secondary amines. Its long alkyl chain also makes it a useful
surfactant and stabilizing agent in the synthesis of nanoparticles.[1][7]

Acylation of Pentadecylamine: Synthesis of N-
Pentadecyl Amides

The reaction of pentadecylamine with carboxylic acids or their derivatives, such as acyl
chlorides, is a fundamental transformation to produce N-pentadecyl amides. These amides are
valuable intermediates in the synthesis of surfactants, lubricants, and biologically active
molecules.

Reaction Scheme: Amide Bond Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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